Cas no 7231-09-6 (3,5-bis(4-phenoxyphenyl)-1H-pyrazole)

• Product Name: 3,5-bis(4-phenoxyphenyl)-1H-pyrazole
• CAS No: 7231-09-6
• MF: C₂₇H₂₀N₂O₂
• MW: 404.459906578064
• CID: 1758516
• PubChem ID: 5247564
• Update Time: 2025-04-21

3,5-bis(4-phenoxyphenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3,5-bis(4-phenoxyphenyl)-1H-pyrazole
• 7231-09-6

• Inchi： 1S/C27H20N2O2/c1-3-7-22(8-4-1)30-24-15-11-20(12-16-24)26-19-27(29-28-26)21-13-17-25(18-14-21)31-23-9-5-2-6-10-23/h1-19H,(H,28,29)
• InChI Key： NKYWPOTWYVCTLA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)C1=CC(C2C=CC(=CC=2)OC2C=CC=CC=2)=NN1

Computed Properties

• Exact Mass: 404.1526
• Monoisotopic Mass: 404.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 47.1Ų

Experimental Properties

• PSA: 47.14